Cas no 1221171-79-4 (2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine)

2-Chloro-3-(trifluoromethoxy)pyridin-4-amine is a fluorinated pyridine derivative with a reactive chloro and trifluoromethoxy substitution pattern. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive compounds. The presence of both electron-withdrawing groups (chloro and trifluoromethoxy) enhances its utility in nucleophilic substitution reactions, enabling selective functionalization. The amine group at the 4-position offers further derivatization potential, facilitating the construction of heterocyclic scaffolds. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its trifluoromethoxy moiety contributes to improved lipophilicity, which is advantageous in drug design for enhanced membrane permeability.

2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine structure

1221171-79-4 structure

Product Name:2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine

CAS No:1221171-79-4

MF:C₆H₄ClF₃N₂O

MW:212.556970596313

CID:2083250

Update Time:2025-06-06

2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine Chemical and Physical Properties

Names and Identifiers

- 2-chloro-3-(trifluoromethoxy)pyridin-4-amine
- 4-amino-2-chloro-3-(trifluoromethoxy)pyridine
- CID 87368506
- 4-Pyridinamine, 2-chloro-3-(trifluoromethoxy)-
- 2-chloro-3-(trifluoroMethoxy)pyridin-4-aMine
- Inchi： 1S/C6H4ClF3N2O/c7-5-4(13-6(8,9)10)3(11)1-2-12-5/h1-2H,(H2,11,12)
- InChI Key： KEEKHPXFDBFESD-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CN=1)N)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 178
Topological Polar Surface Area: 48.1

Experimental Properties

Density: 1.548±0.06 g/cm3(Predicted)
Melting Point: 54-56 °C(Solv: ethyl acetate (141-78-6); cyclohexane (110-82-7))
Boiling Point: 263.9±35.0 °C(Predicted)
pka: 1.49±0.10(Predicted)

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Chemenu	CM280133-1g	2-Chloro-3-(trifluoromethoxy)pyridin-4-amine	1221171-79-4	95%	1g	$650	2021-08-18
Chemenu	CM280133-1g	2-Chloro-3-(trifluoromethoxy)pyridin-4-amine	1221171-79-4	95%+	1g	$689	2022-06-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1667619-1g	2-Chloro-3-(trifluoromethoxy)pyridin-4-amine	1221171-79-4	98%	1g	￥6321.00	2024-08-09